Cas no 26595-27-7 (Propanedioicacid, 2,2-dimethyl-, 1,3-diphenyl ester)
26595-27-7 structure
Product Name:Propanedioicacid, 2,2-dimethyl-, 1,3-diphenyl ester
CAS No:26595-27-7
MF:C17H16O4
MW:284.306545257568
CID:290211
PubChem ID:314227
Update Time:2025-04-19
Propanedioicacid, 2,2-dimethyl-, 1,3-diphenyl ester Chemical and Physical Properties
Names and Identifiers
-
- Propanedioicacid, 2,2-dimethyl-, 1,3-diphenyl ester
- diphenyl 2,2-dimethylpropanedioate
- AC1L7P6N
- dimethyl-malonic acid diphenyl ester
- Dimethylmalonic acid, diphenyl ester
- Dimethyl-malonsaeure-diphenylester
- NSC231504
- DTXSID90310741
- 26595-27-7
- Diphenyl dimethylpropanedioate
- NSC-231504
- HWZVGGMEXHEECA-UHFFFAOYSA-N
-
- Inchi: 1S/C17H16O4/c1-17(2,15(18)20-13-9-5-3-6-10-13)16(19)21-14-11-7-4-8-12-14/h3-12H,1-2H3
- InChI Key: HWZVGGMEXHEECA-UHFFFAOYSA-N
- SMILES: O(C1C=CC=CC=1)C(C(C(=O)OC1C=CC=CC=1)(C)C)=O
Computed Properties
- Exact Mass: 284.10488
- Monoisotopic Mass: 284.105
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 21
- Rotatable Bond Count: 6
- Complexity: 329
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.2
- Topological Polar Surface Area: 52.6Ų
Experimental Properties
- Density: 1.174
- Boiling Point: 414.1°Cat760mmHg
- Flash Point: 206.6°C
- Refractive Index: 1.555
- PSA: 52.6
- LogP: 3.22380
Propanedioicacid, 2,2-dimethyl-, 1,3-diphenyl ester Related Literature
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Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
-
Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
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Yiding Jiao,Liqun Kang,Jasper Berry-Gair,Kit McColl,Jianwei Li,Haobo Dong,Hao Jiang,Ryan Wang,Furio Corà,Dan J. L. Brett,Ivan P. Parkin J. Mater. Chem. A, 2020,8, 22075-22082
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Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
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